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Compound of Interest

Compound Name: Direct Blue 71

Cat. No.: B1214608 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of Direct Blue 71 (CAS No.

4399-55-7), a triazo dye with significant applications in both industrial and research settings.

This guide covers its chemical and physical properties, synthesis, toxicological profile, and

detailed experimental protocols for its use in proteomics and histology.

Core Chemical and Physical Properties
Direct Blue 71 is a synthetic, water-soluble anionic dye known for its dark blue hue.[1][2] It is

structurally classified as a triazo dye, containing three azo (-N=N-) groups, which are

responsible for its chromophoric properties.[1][3]

Table 1: Chemical Identifiers and Properties
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Property Value Reference(s)

CAS Number 4399-55-7 [4][5][6]

Molecular Formula C₄₀H₂₃N₇Na₄O₁₃S₄ [1][4][6]

Molecular Weight 1029.87 g/mol [1][4][6]

C.I. Number 34140 [2][7]

Appearance
Black, dark blue, or blue-gray

powder
[1][8][9]

Synonyms
Sirius Light Blue BRR,

Solantine Blue FF, C.I. 34140
[1][2]

λmax 581-594 nm in water [10][11]

Table 2: Solubility and Physical Characteristics
Property Value Reference(s)

Solubility in Water
10 g/L at 60 °C; 20 g/L at 97

°C
[1][9][12]

Solubility in Ethanol Slightly soluble [1][9]

Solubility in Other Organic

Solvents
Insoluble [1][9]

Behavior in Strong Acid

(H₂SO₄)

Turns blue to black; forms a

red-purple precipitate upon

dilution.

[7][9][12]

Behavior in Strong Base

(NaOH)

Turns red-light purple and

forms a precipitate.
[7][9][12]

Storage Temperature Room temperature [11]

Synthesis and Manufacturing
The synthesis of Direct Blue 71 is a multi-step process involving sequential diazotization and

coupling reactions.[7][12][13] The process builds the complex triazo structure by adding
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aromatic amine precursors one by one.

Experimental Protocol: General Synthesis
The manufacturing process can be summarized as follows[7][13]:

First Diazotization and Coupling: 3-Aminonaphthalene-1,5-disulfonic acid is diazotized. The

resulting diazonium salt is then coupled with Naphthalen-1-amine.

Second Diazotization and Coupling: The product from the first coupling is diazotized again

and subsequently coupled with 8-Aminonaphthalene-2-sulfonic acid (1,7-Cleve's acid).

Third Diazotization and Coupling: The product from the second coupling undergoes a final

diazotization and is then coupled with 7-Amino-4-hydroxynaphthalene-2-sulfonic acid (J acid)

under alkaline conditions.

Isolation: The final dye product is salted out, filtered, dried, and crushed to yield the finished

powder.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

http://www.worlddyevariety.com/direct-dyes/direct-blue-71.html
https://www.echemi.com/products/pid_Seven38269-directblue71.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214608?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: First Coupling

Step 2: Second Coupling

Step 3: Third Coupling

Step 4: Isolation

3-Aminonaphthalene-1,5-disulfonic acid

Monoazo Compound

 Diazotize &
 Couple With 

Naphthalen-1-amine

Diazo Compound

 Diazotize &
 Couple With 

8-Aminonaphthalene-2-sulfonic acid

Triazo Product
(Direct Blue 71)

 Diazotize &
 Couple With 

7-Amino-4-hydroxynaphthalene-2-sulfonic acid (J Acid)

Salting Out

Filtration & Drying
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Blotting Membrane
(Post-Transfer)

Equilibrate in
40% EtOH, 10% Acetic Acid

Stain for 5-7 min
(0.8 mg/mL DB71 in

40% EtOH, 10% Acetic Acid)

Rinse in
40% EtOH, 10% Acetic Acid

Image Membrane
(Total Protein Visualization)

Destain with TBST
(Reversible Step)

Proceed to Immunodetection
(Blocking, Antibody Incubation)

Final Detection
 

Direct Blue 71
(Azo Dye)

Aromatic Amines
(e.g., Benzidine derivatives)

 Azo Reduction
(Gut/Liver Enzymes) 

N-Hydroxyarylamines

 N-Hydroxylation
(Cytochrome P450) 

Reactive Electrophile
(e.g., Nitrenium ion)

 O-Acetylation 

DNA Adducts

DNA

Mutation & Potential
Carcinogenesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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